Cas no 2166902-37-8 (4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol
• CAS No: 2166902-37-8
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• CID: 6166881
• PubChem ID: 165484290
• Update Time: 2025-05-20

4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol
• 2166902-37-8
• EN300-1274663

• Inchi： 1S/C10H15N3S/c1-3-7(2)13-9(8-5-4-6-8)11-12-10(13)14/h3,7-8H,1,4-6H2,2H3,(H,12,14)
• InChI Key： XTAKTWZKCKGHCE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCC2)N1C(C=C)C

Computed Properties

• Exact Mass: 209.09866866g/mol
• Monoisotopic Mass: 209.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol (CAS No. 2166902-37-8)

The compound 4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol (CAS No. 2166902-37-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This 1,2,4-triazole derivative, characterized by a cyclobutyl substituent and a butenyl side chain, exhibits remarkable potential in drug discovery and material science. Its thiol functional group further enhances its reactivity, making it a versatile intermediate for synthesizing biologically active compounds.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in developing antifungal agents, anticancer drugs, and antioxidants. Researchers are particularly intrigued by the cyclobutyl ring in this molecule, as it introduces steric constraints that can improve binding affinity to target proteins. Meanwhile, the butenyl moiety offers opportunities for further functionalization, aligning with the growing trend of click chemistry and bioorthogonal reactions in medicinal chemistry.

The synthesis of 4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions, including cyclization and thiolation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the industry's need for green chemistry and sustainable manufacturing. These methods not only improve yield but also reduce environmental impact, a key concern for modern laboratories.

From a pharmacological perspective, this compound's 1,2,4-triazole core is known to interact with enzymes such as lanosterol 14α-demethylase (CYP51), a target for azole antifungals. Its thiol group may also contribute to metal chelation, a property leveraged in designing enzyme inhibitors. Such attributes have sparked interest in its potential role in addressing drug-resistant infections, a global health challenge highlighted by the WHO.

Beyond therapeutics, CAS No. 2166902-37-8 has found niche applications in material science, particularly in developing self-assembling monolayers (SAMs) and corrosion inhibitors. Its molecular structure allows for surface modifications, making it valuable in nanotechnology and electronic device fabrication. These interdisciplinary applications underscore its relevance in cutting-edge research fields.

Quality control of this compound involves advanced analytical techniques like HPLC, LC-MS, and NMR spectroscopy, ensuring purity for research use. As regulatory standards tighten globally, proper characterization of such fine chemicals has become paramount. Researchers frequently search for spectral data and synthetic protocols for this compound, reflecting its growing utility in both academic and industrial settings.

In conclusion, 4-(but-3-en-2-yl)-5-cyclobutyl-4H-1,2,4-triazole-3-thiol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to advanced materials—align with contemporary scientific priorities such as precision medicine and sustainable technology. As research progresses, this compound may unlock new possibilities in addressing complex challenges across multiple disciplines.